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Compound of Interest

Compound Name: Heptanedioate

Cat. No.: B1236134

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties of heptanedioate,
its parent acid (heptanedioic acid), and its common esters. It includes quantitative data,
detailed experimental protocols, and visualizations of relevant biochemical pathways and
chemical reactions.

Introduction to Heptanedioate

Heptanedioate, also known as pimelate, is the dianion of heptanedioic acid (pimelic acid). It is
an alpha,omega-dicarboxylic acid with a seven-carbon chain. This structure imparts specific
chemical characteristics that make it a valuable intermediate in various chemical and biological
processes. In biological systems, derivatives of pimelic acid are crucial for the biosynthesis of
the amino acid lysine and the vitamin biotin. In industrial applications, it serves as a building
block for polymers, plasticizers, and other specialty chemicals.

Physicochemical Properties

The properties of heptanedioate are intrinsically linked to its parent acid, heptanedioic acid.
The following tables summarize the key physicochemical properties of heptanedioic acid and
its dimethyl and diethyl esters.

Table 1: Physicochemical Properties of Heptanedioic Acid (Pimelic Acid)
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Property Value Reference
Molecular Formula C7H1204 [1]

Molar Mass 160.17 g/mol [1]
Appearance White crystalline powder

Melting Point 103-105 °C

Boiling Point 212 °C at 10 mmHg

Water Solubility

25¢g/Lat 13 °C

pKai 4.51 at 25 °C
pKaz 5.43 at 25 °C
Density 1.329 g/cm3

Table 2: Physicochemical Properties of Heptanedioate Esters
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Dimethyl Diethyl

Property . . Reference
Heptanedioate Heptanedioate

Molecular Formula CoH1604 C11H2004 [2][3]

Molar Mass 188.22 g/mol 216.27 g/mol [2][3]

o Colorless transparent
Appearance Liquid o [4115]
liquid
Melting Point -21 °C -24 °C [415]
N , 121-122 °C at 11 192-194 °C at 100

Boiling Point [415]
mmHg mmHg

Density 1.041 g/mL at 25 °C 0.994 g/mL at 25 °C [415]

Refractive Index
(n20/D)

1.431

1.430

[4115]

Solubility

Slightly soluble in
water; soluble in
ethanol, benzene,

ether

Insoluble in water;
soluble in ethanol,
ethyl ether, ethyl

acetate

[4]115]

Reactivity and Chemical Behavior

Heptanedioate, as a dicarboxylate, and its parent acid exhibit a range of chemical reactions

characteristic of carboxylic acids.

Acid-Base Reactions

Heptanedioic acid is a diprotic acid, meaning it can donate two protons. The two pKa values

indicate the ease of removal of the first and second protons. The proximity of the two carboxyl

groups influences their acidity. The first dissociation is more favorable than the second due to

the electrostatic repulsion from the newly formed carboxylate anion.

Heptanedioic acid reacts with bases to form heptanedioate salts. For example, with sodium

hydroxide, it forms disodium heptanedioate.
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Esterification

Heptanedioic acid readily undergoes esterification with alcohols in the presence of an acid
catalyst (e.g., sulfuric acid) to form diesters. This reaction is reversible and is a common
method for synthesizing dimethyl and diethyl heptanedioate.

Reduction

The carboxyl groups of heptanedioate and its esters can be reduced to primary alcohols using
strong reducing agents like lithium aluminum hydride (LiAlH4). This reaction yields 1,7-
heptanediol.

Amidation

Heptanedioic acid can react with amines to form amides. With diamines, it can form
polyamides.

Stability of Heptanedioate Salts

Aqueous solutions of simple alkali metal salts of heptanedioate are generally stable. However,
the stability can be affected by pH and the presence of other reactive species. Solutions of
salts of heavy metals with heptanedioate may be less stable and can be prone to precipitation.

Experimental Protocols
Determination of pKa by Potentiometric Titration

Objective: To determine the acid dissociation constants (pKa) of heptanedioic acid.

Materials:

Heptanedioic acid

Standardized 0.1 M sodium hydroxide (NaOH) solution

Deionized water

pH meter with a combination electrode

Magnetic stirrer and stir bar
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e Buret

o Beaker

Procedure:

o Calibrate the pH meter using standard buffer solutions (pH 4, 7, and 10).

o Accurately weigh a sample of heptanedioic acid and dissolve it in a known volume of
deionized water to prepare a solution of known concentration (e.g., 0.01 M).

» Place the beaker on the magnetic stirrer and immerse the pH electrode in the solution.
e Record the initial pH of the solution.

« Titrate the heptanedioic acid solution with the standardized NaOH solution, adding the titrant
in small increments (e.g., 0.5 mL).

e Record the pH after each addition, allowing the reading to stabilize.
o Continue the titration well past the second equivalence point.
» Plot a graph of pH versus the volume of NaOH added.

o Determine the two equivalence points from the titration curve (the points of steepest pH
change). The pKa values correspond to the pH at the half-equivalence points. Alternatively,
the pKa values can be determined from the inflection points of the first derivative plot of the
titration curve.

Determination of Solubility

Objective: To determine the solubility of heptanedioic acid in water at a specific temperature.
Materials:
e Heptanedioic acid

e Deionized water
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Constant temperature water bath with shaker
Analytical balance

Filtration apparatus (e.g., syringe filter)
Volumetric flasks and pipettes

Standardized 0.1 M NaOH solution

Phenolphthalein indicator

Procedure:

Prepare a saturated solution of heptanedioic acid by adding an excess amount of the solid to
a known volume of deionized water in a sealed flask.

Place the flask in the constant temperature water bath and shake for an extended period
(e.g., 24 hours) to ensure equilibrium is reached.

After equilibration, allow the undissolved solid to settle.

Carefully withdraw a known volume of the clear supernatant using a pre-warmed pipette and
filter it to remove any suspended particles.

Dilute the filtered solution with a known volume of deionized water in a volumetric flask.

Titrate a known aliquot of the diluted solution with the standardized NaOH solution using
phenolphthalein as an indicator.

Calculate the concentration of heptanedioic acid in the saturated solution from the titration
data.

Express the solubility in grams per 100 mL or moles per liter.

Synthesis of Diethyl Heptanedioate (Fischer
Esterification)
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Objective: To synthesize diethyl heptanedioate from heptanedioic acid and ethanol.
Materials:

e Heptanedioic acid

e Absolute ethanol

» Concentrated sulfuric acid

e Sodium bicarbonate solution (5%)

e Anhydrous magnesium sulfate

e Round-bottom flask

» Reflux condenser

e Separatory funnel

« Distillation apparatus

Procedure:

» Place heptanedioic acid and an excess of absolute ethanol in a round-bottom flask.

» Slowly add a catalytic amount of concentrated sulfuric acid while cooling the flask in an ice
bath.

o Attach a reflux condenser and heat the mixture to reflux for several hours.[6]
 After cooling, pour the reaction mixture into a separatory funnel containing water.
o Extract the aqueous layer with an organic solvent like diethyl ether.

» Wash the organic layer with 5% sodium bicarbonate solution to neutralize the excess acid,
followed by a wash with water.

» Dry the organic layer over anhydrous magnesium sulfate.
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« Filter to remove the drying agent and remove the solvent by rotary evaporation.
» Purify the resulting diethyl heptanedioate by vacuum distillation.[6]

Visualizations
General Reactivity of Heptanedioate

The following diagram illustrates the primary chemical transformations of heptanedioate.

Heptanedioate

Base (Pimelate)
Ay
Heptanedioic Acid
(Pimelic Acid) LiAIH4
Diethyl Heptanedioate ———— | 1,7-Heptanediol

Ethanol, H+

Amine

Diamide

Click to download full resolution via product page

Caption: Key chemical reactions of heptanedioic acid and heptanedioate.

Biotin Synthesis Pathway in Bacillus subtilis

Heptanedioate, in the form of pimelate, is a crucial precursor in the biosynthesis of biotin
(Vitamin B7) in microorganisms like Bacillus subtilis. The following workflow outlines the initial
stages of this pathway.
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Pimelate Formation (from Fatty Acid Synthesis)

Fatty Acid
Synthesis Intermediates

Biol (cleavage)

Pimeloyl-ACP

Thioesterase

Pimelic Acid
(Heptanedioic Acid)

ioW (ATP, CoA)

Biotin Synthesis Pathway

Pimeloyl-CoA

BioF (L-Alanine)

7-keto-8-aminopelargonic acid
(KAPA)

BioA

7,8-diaminopelargonic acid
(DAPA)

BioD (ATP, CO2)

Dethiobiotin
(DTB)

BioB (S-adenosyl-L-methionine)

Biotin

Click to download full resolution via product page

Caption: The biotin synthesis pathway in B. subtilis, starting from pimelic acid.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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